Cas no 898783-31-8 (2-Chloro-2'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 2-Chloro-2'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898783-31-8
• MF: C₁₉H₂₁ClN₂O
• MW: 328.835843801498
• MDL: MFCD03842830
• CID: 994265
• PubChem ID: 24725490
• Update Time: 2025-05-27

2-Chloro-2'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 2-CHLORO-2'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• MFCD03842830
• (2-Chlorophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• AKOS016021140
• 898783-31-8
• DTXSID50643885
• 2-chloro-2'-(4-methylpiperazinomethyl)benzophenone
• 2-Chloro-2'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842830
• Inchi： 1S/C19H21ClN2O/c1-21-10-12-22(13-11-21)14-15-6-2-3-7-16(15)19(23)17-8-4-5-9-18(17)20/h2-9H,10-14H2,1H3
• InChI Key： CJVXUWILMMYUAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1=CC=CC=C1CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 328.1342410g/mol
• Monoisotopic Mass: 328.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-Chloro-2'-(4-methylpiperazinomethyl) benzophenone

Recent Advances in the Study of 2-Chloro-2'-(4-methylpiperazinomethyl) benzophenone (CAS: 898783-31-8)

2-Chloro-2'-(4-methylpiperazinomethyl) benzophenone (CAS: 898783-31-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzophenone core and a chloro-substituted piperazine moiety, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving 2-Chloro-2'-(4-methylpiperazinomethyl) benzophenone is its role as an intermediate in the synthesis of biologically active molecules. Recent publications have highlighted its utility in the construction of complex pharmacophores, particularly in the development of kinase inhibitors and modulators of neurotransmitter systems. The compound's structural features, including the chloro and piperazine groups, contribute to its reactivity and binding affinity, making it a versatile building block in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a scaffold for designing selective dopamine receptor ligands. The study demonstrated that modifications to the piperazine moiety could enhance binding specificity and potency, offering new avenues for targeting neurological disorders. Additionally, computational modeling and molecular docking studies have provided insights into the compound's interactions with target proteins, further elucidating its mechanism of action.

Another significant development involves the optimization of synthetic routes for 2-Chloro-2'-(4-methylpiperazinomethyl) benzophenone. A 2023 publication in Organic Process Research & Development detailed a scalable and efficient synthesis method, emphasizing green chemistry principles. This advancement addresses previous challenges related to yield and purity, facilitating broader application in industrial and academic settings.

Beyond its synthetic utility, the compound has also been explored for its biological activities. Preliminary in vitro studies have shown promising results in antimicrobial and anticancer assays, though further in vivo validation is required. These findings underscore the compound's potential as a lead structure for developing new therapeutic agents, particularly in areas with unmet medical needs.

In conclusion, 2-Chloro-2'-(4-methylpiperazinomethyl) benzophenone (CAS: 898783-31-8) represents a valuable tool in chemical biology and drug discovery. Recent research has expanded our understanding of its synthetic applications, pharmacological properties, and biological activities. Continued investigation into its mechanisms and optimization of its derivatives may yield novel therapeutics with significant clinical impact.